2-{[(3-fluorophenyl)methyl]sulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
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Description
2-{[(3-fluorophenyl)methyl]sulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C17H17FN2O3S2 and its molecular weight is 380.45. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis and Pharmaceutical Impurities
Research on the synthesis and impurities of related sulfone and sulfonyl compounds highlights advancements in pharmaceutical sciences, particularly in the development of proton pump inhibitors like omeprazole. This underscores the importance of understanding impurity formation and control in drug synthesis, contributing to safer and more effective medications. (S. Saini et al., 2019)
Sulfonamide Inhibitors in Medicinal Chemistry
Sulfonamide compounds, including derivatives with sulfonyl groups, have been extensively studied for their therapeutic applications. They serve as bacteriostatic antibiotics and have applications in treating bacterial infections, showcasing their broad utility in medicinal chemistry. (I. Gulcin & P. Taslimi, 2018)
Antioxidant Capacity and Chemical Interactions
The study of sulfonic acids and their derivatives in the context of antioxidant capacity assays, such as ABTS and DPPH tests, highlights their potential in contributing to antioxidant research. This area of study may provide insights into new applications of sulfone and sulfonyl compounds in mitigating oxidative stress-related conditions. (I. Ilyasov et al., 2020)
Environmental Impact and Removal Technologies
The research into the removal of sulfonamide pollutants from water sources underscores the environmental significance of understanding and mitigating the impact of sulfonyl-based compounds. This is crucial for developing cleaner production techniques and reducing the environmental footprint of pharmaceuticals and other chemicals. (G. Prasannamedha & P. S. Kumar, 2020)
Fluorinated Compounds and Environmental Concerns
The transition to fluorinated alternatives, including those related to sulfonyl compounds, reflects ongoing efforts to find safer and less environmentally persistent chemicals. Understanding the properties and impacts of these alternatives is essential for informed chemical management and regulatory decisions. (Zhanyun Wang et al., 2013)
Properties
IUPAC Name |
2-[(3-fluorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S2/c1-23-15-5-7-16(8-6-15)25(21,22)20-10-9-19-17(20)24-12-13-3-2-4-14(18)11-13/h2-8,11H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBXOJHSRGNKJNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.